Cas no 1423121-05-4 (6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole)

• Product Name: 6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole
• CAS No: 1423121-05-4
• MF: C₁₂H₈F₃N₃S
• MW: 283.27223110199
• CID: 2855141
• Update Time: 2025-06-12

6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 6-METHYL-5-(4-(TRIFLUOROMETHYL)PHENYL)THIAZOLO[3,2-B][1,2,4]TRIAZOLE
• 6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole

• Inchi： 1S/C12H8F3N3S/c1-7-10(19-11-16-6-17-18(7)11)8-2-4-9(5-3-8)12(13,14)15/h2-6H,1H3
• InChI Key： BPVOBDXZESDKIH-UHFFFAOYSA-N
• SMILES： S1C2=NC=NN2C(C)=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 3.8
• Topological Polar Surface Area: 58.4

Additional information on 6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole

Comprehensive Overview of 6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole (CAS No. 1423121-05-4)

The compound 6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole (CAS No. 1423121-05-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This thiazolo[3,2-B][1,2,4]triazole derivative is characterized by the presence of a methyl group at the 6-position and a 4-(trifluoromethyl)phenyl moiety at the 5-position, which contribute to its distinct chemical and physical properties.

In recent years, the demand for novel heterocyclic compounds like 6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the growing need for new therapeutic options to address antibiotic resistance and chronic diseases. The trifluoromethyl group in its structure is a key feature often associated with enhanced metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry.

The synthesis of CAS No. 1423121-05-4 typically involves multi-step organic reactions, including cyclization and functional group transformations. Its thiazolo-triazole core is known for its versatility, allowing for further derivatization to optimize pharmacological properties. This adaptability has made it a subject of interest in high-throughput screening and combinatorial chemistry, where researchers explore its interactions with various biological targets.

From an industrial perspective, 6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole is often discussed in the context of green chemistry and sustainable synthesis methods. With increasing regulatory pressure to reduce environmental impact, chemists are exploring catalytic and solvent-free approaches to produce such compounds efficiently. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in agrochemical development. The trifluoromethylphenyl moiety is commonly found in pesticides and herbicides, prompting investigations into its efficacy against resistant pests. As climate change and food security dominate global discussions, the search for next-generation crop protection agents has intensified, placing compounds like CAS No. 1423121-05-4 at the forefront of agricultural innovation.

In material science, the thiazolo[3,2-B][1,2,4]triazole framework is being studied for its electronic properties, particularly in organic semiconductors and light-emitting diodes (OLEDs). The incorporation of fluorinated aromatic groups can enhance charge transport and stability, making it relevant for flexible electronics—a rapidly growing market driven by wearable technology and IoT devices.

Analytical characterization of 6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming purity and structure, especially given the compound's complexity. Quality control is a recurring theme in online queries, as industries prioritize batch-to-batch consistency in fine chemical production.

Looking ahead, the exploration of CAS No. 1423121-05-4 is expected to expand into computational chemistry and AI-driven drug design. Molecular docking studies and quantitative structure-activity relationship (QSAR) models could unlock new applications, aligning with the tech-savvy approaches dominating modern research. This intersection of chemistry and artificial intelligence is a hot topic in academic and industrial circles alike.

In summary, 6-Methyl-5-(4-(trifluoromethyl)phenyl)thiazolo[3,2-B][1,2,4]triazole represents a multifaceted compound with promising applications across pharmaceuticals, agriculture, and materials. Its structural ingenuity and adaptability make it a compelling subject for ongoing and future research, resonating with contemporary scientific and industrial priorities.